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Compound of Interest

Compound Name: Methylchloroacetate

Cat. No.: B8663774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

methyl chloroacetate in a range of common organic solvents. The information is intended to

support research, development, and formulation activities where methyl chloroacetate is

utilized as a reagent, intermediate, or solvent.

Core Findings: High Solubility in Common Organic
Solvents
Methyl chloroacetate, a versatile chemical intermediate, exhibits high solubility in a wide array

of common organic solvents. Extensive literature review indicates that it is generally miscible

with or very soluble in many standard laboratory solvents, a critical factor for its application in

organic synthesis and formulation development.

While precise quantitative solubility limits are not extensively reported, this is often indicative of

miscibility in all proportions. For practical purposes in a laboratory or industrial setting, methyl

chloroacetate can be considered fully miscible with the organic solvents listed below.
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The following table summarizes the available quantitative and qualitative solubility data for

methyl chloroacetate.

Solvent Chemical Class Solubility Temperature (°C)

Water Protic Solvent 52 g/L[1] 19.8

Water Protic Solvent 46 g/L[1] 20

Water Protic Solvent 28 g/L[2][3] 20

Ethanol Alcohol Miscible[1][4] Not Specified

Diethyl Ether Ether Miscible[1][4] Not Specified

Acetone Ketone Very Soluble[1][5] Not Specified

Benzene Aromatic Hydrocarbon Very Soluble[1][5] Not Specified

Experimental Protocols: Determination of Liquid-
Liquid Solubility
For instances where precise solubility determination is required, particularly for novel solvent

systems, the Shake-Flask Method is a well-established and reliable experimental protocol. This

method is suitable for determining the solubility of a liquid solute in a liquid solvent.

Objective: To determine the equilibrium concentration of methyl chloroacetate in a given solvent

at a specified temperature.

Materials:

Methyl Chloroacetate (high purity)

Solvent of interest (high purity)

Thermostatically controlled shaker bath or incubator

Calibrated thermometer

Analytical balance
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Volumetric flasks and pipettes

Separatory funnel or centrifuge

Analytical instrumentation for concentration measurement (e.g., Gas Chromatography (GC),

High-Performance Liquid Chromatography (HPLC), or UV-Vis Spectroscopy)

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of methyl chloroacetate to a known volume of the solvent in a

sealed, airtight flask. The excess solute is crucial to ensure that equilibrium is reached

from a state of supersaturation.

The flask should be of sufficient size to allow for vigorous agitation of the contents.

Equilibration:

Place the sealed flask in a thermostatically controlled shaker bath set to the desired

experimental temperature.

Agitate the mixture for a prolonged period (typically 24-72 hours) to ensure that

thermodynamic equilibrium is achieved. The exact time required should be determined

empirically by taking measurements at different time points until the concentration of the

solute in the solvent remains constant.

Phase Separation:

Once equilibrium is established, cease agitation and allow the mixture to stand

undisturbed within the temperature-controlled environment for a sufficient period (e.g., 12-

24 hours) to allow for complete separation of the two liquid phases (the solvent saturated

with methyl chloroacetate and the excess methyl chloroacetate).

Alternatively, for faster separation, the mixture can be centrifuged in a temperature-

controlled centrifuge.

Sampling:
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Carefully extract an aliquot of the saturated solvent phase using a pre-calibrated pipette. It

is critical to avoid disturbing the undissolved solute layer.

Analysis:

Accurately dilute the collected aliquot with a suitable solvent to a concentration that falls

within the linear range of the analytical instrument.

Analyze the concentration of methyl chloroacetate in the diluted sample using a validated

analytical method (e.g., GC, HPLC).

Prepare a calibration curve using standard solutions of methyl chloroacetate of known

concentrations to quantify the amount in the experimental sample.

Data Reporting:

Calculate the solubility of methyl chloroacetate in the solvent, typically expressed in grams

per 100 grams of solvent ( g/100g ) or moles per liter (mol/L).

The experiment should be repeated at least in triplicate to ensure the reproducibility of the

results.

Mandatory Visualization: Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the Shake-Flask Method.
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Caption: Experimental workflow for determining the solubility of a liquid in a liquid using the

Shake-Flask Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl chloroacetate | C3H5ClO2 | CID 7295 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Methyl chloroacetate | 96-34-4 [chemicalbook.com]

3. Page loading... [guidechem.com]

4. 氯乙酸甲酯 99% | Sigma-Aldrich [sigmaaldrich.com]

5. scent.vn [scent.vn]

To cite this document: BenchChem. [Solubility Profile of Methyl Chloroacetate in Common
Organic Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8663774#solubility-of-methylchloroacetate-in-
common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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